N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-difluorobenzamide

• IUPAC Name: N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C20H18F2N2O2/c1-11-7-15-9-14(20(26)24-18(15)8-12(11)2)5-6-23-19(25)13-3-4-16(21)17(22)10-13/h3-4,7-10H,5-6H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: MEHFWAQVBHWWQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(=C2)CCNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C20H18F2N2O2
• Molecular Weight: 356.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-thiophenecarboxamide”, are provided. It has a molecular weight of 326.414 g/mol and a monoisotopic mass of 326.10890 g/mol.

Scientific Research Applications

Synthesis and Biological Activity

Researchers have explored the synthesis and biological activities of compounds related to N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-difluorobenzamide, including the study of carboxamide derivatives of benzo[b][1,6]naphthyridines. These derivatives have shown potent cytotoxic activities against various cancer cell lines, highlighting the compound's relevance in anticancer drug development (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Psycho- and Neurotropic Properties

The psycho- and neurotropic properties of related quinolin-4-ones have been evaluated, demonstrating specific sedative effects and anti-amnesic activity. This suggests potential applications in developing treatments for neurological disorders (Podolsky, Shtrygol’, & Zubkov, 2017).

Chemical Synthesis and Applications

The synthetic routes for creating related quinoline derivatives have been documented, offering insights into the production of medically relevant compounds. For instance, the synthesis of ethyl 1,4‐dihydro‐4‐oxo‐3‐quinolinecarboxylates through a tandem addition-elimination-SNAr reaction provides a foundation for creating drug compounds with quinoline structures (Bunce, Lee, & Grant, 2011).

Structural Studies

Structural studies on quinoline derivatives, including co-crystals and salts featuring the amide bond, have been conducted. These studies not only shed light on the chemical properties of such compounds but also explore their potential in forming stable crystalline structures for further chemical and pharmacological uses (Karmakar, Kalita, & Baruah, 2009).

Corrosion Inhibition

Interestingly, quinoxalines, closely related to quinolines, have been studied for their corrosion inhibition efficiencies, demonstrating the versatility of quinoline derivatives in industrial applications beyond their biological activities (Zarrouk, Hammouti, Dafali, Bouachrine, Zarrok, Boukhris, & Salem Al-Deyab, 2014).